Cas no 51-84-3 (O-Acetylcholine)

O-Acetylcholine Properties

Names and Identifiers

• Ethanaminium,2-(acetyloxy)-N,N,N-trimethyl-
• (2-Acetoxyethyl)trimethylammonium
• 2-acetyloxyethyl(trimethyl)azanium
• acetylcholine
• [14C]-Acetylcholine
• [3H]-Acetylcholine
• Acetyl choline cation
• Acetyl choline ion
• Acetylcholinum
• acetylocholine
• Ach
• Azetylcholin
• Choline acetate
• Choline acetate (ester)
• O-Acetylcholine
• DTXSID8075334
• 2-Acetoxy-N,N,N-trimethylethan-1-aminium
• NCGC00021161-04
• 2-acetyloxyethyl-trimethylazanium
• 2-acetyloxy-N,N,N-trimethylethanaminium
• NCGC00018123-01
• CS-0453239
• NCGC00018123-04
• Spectrum3_000286
• CHEBI:15355
• KBio2_002950
• BDBM10759
• OIPILFWXSMYKGL-UHFFFAOYSA-N
• DTXCID6040951
• Spectrum4_000136
• Epitope ID:176773
• 2-(Acetyloxy)-N,N,N-trimethylethanaminium
• ACETYLCHOLINE (USP IMPURITY)
• Spectrum5_000762
• ethanaminium, 2-(acetyloxy)-N,N,N-trimethyl
• InChI=1/C7H16NO2/c1-7(9)10-6-5-8(2,3)4/h5-6H2,1-4H3/q+
• AB00053790_26
• 14047-05-3
• (14C)-Acetylcholine
• HMS2089A14
• ethanaminium, 2-(acetyloxy)-N,N,N-trimethyl-
• NCGC00018123-02
• 2rin
• 2xz5
• UNII-N9YNS0M02X
• FT-0689161
• Ethanaminium, 2-(acetyloxy)-N,N,N-trimethyl- (9CI)
• Q180623
• BSPBio_001792
• (2-Acetoxyethyl)trimetilammonium
• NCGC00163215-01
• AB00053790-25
• Spectrum2_001258
• 3rqw
• NSC-800293
• GTPL8593
• cid_6060
• Ethanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, labeled with carbon-14
• CHEMBL667
• starbld0009701
• SBI-0051271.P003
• Acetylcholine cation
• 51-84-3
• L000783
• KBioSS_000382
• Acetylcholinium: acetyl-Choline
• NINDS_000686
• 2-acetoxyethyl(trimethyl)ammonium;bromide
• 4-04-00-01446 (Beilstein Handbook Reference)
• AKOS040734806
• N9YNS0M02X
• [2-(acetyloxy)ethyl]trimethylazanium
• KBio2_005518
• EINECS 200-128-9
• 2-(Acetyloxy)-N,N,N-trimethylethanaminium labeled with carbon-14
• ACETYLCHOLINE [WHO-DD]
• (14C)Acetylcholine
• NS00002053
• NCGC00018123-05
• NCGC00018123-03
• COL Acetate
• DivK1c_000686
• ACETYLCHOLINE [VANDF]
• 2ha4
• KBio2_000382
• GTPL294
• KBioGR_000552
• IDI1_000686
• Spectrum_000022
• SPBio_001196
• SCHEMBL3216
• C01996
• NCGC00021161-03
• NSC800293
• BRN 1764436
• [3H]acetylcholine
• KBio1_000686
• AB00053790_27
• DB03128
• 2-acetoxyethyl(trimethyl)ammonium;perchlorate
• ACETYLCHOLINE [USP IMPURITY]
• KBio3_001292
• BRD-K82381502-003-24-9
• BRD-K82381502-003-23-1
• +Expand

• InChIKey： OIPILFWXSMYKGL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16NO2/c1-7(9)10-6-5-8(2,3)4/h5-6H2,1-4H3/q+1
• SMILES： CC(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 146.11800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.118
• Heavy Atom Count: 10
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 0.25570
• PSA: 26.30000
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 265.84°C (rough estimate)
• Flash Point: °C
• Color/Form: White crystalline powder
• Solubility: Soluble in water and easily hydrolyzed.
• Density: 1.0528 (rough estimate)

O-Acetylcholine Security Information

• Packing Group：II
• Hazardous Material transportation number：UN 1760
• PackingGroup：II
• HazardClass：8

O-Acetylcholine Customs Data

• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%